2-(2-(4-fluorophenyl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[2-(4-fluorophenyl)acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H19FN2O2S/c19-12-8-6-11(7-9-12)10-15(22)21-18-16(17(20)23)13-4-2-1-3-5-14(13)24-18/h6-9H,1-5,10H2,(H2,20,23)(H,21,22)
• InChI Key: OCZSFEBEPXVOFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O2S
• Molecular Weight: 346.4 g/mol
• CAS No.: 941983-92-2

Description

2-(2-(4-Fluorophenyl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a synthetic small molecule featuring a cyclohepta[b]thiophene core substituted with a 4-fluorophenylacetamido group at the 2-position and a carboxamide moiety at the 3-position.

Synthetic routes for analogous compounds involve amide coupling (e.g., Method B/C in –2), typically yielding products in 30–40% yields after chromatographic purification .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Variations

The target compound’s structural analogs differ in:

• Substituents on the acetamido group (e.g., methoxybenzamido, fluorobenzoyl, pyrazolyl).
• Substituents on the carboxamide nitrogen (e.g., pyridinyl, phenyl, piperazinyl).
• Core ring size (cyclopenta[b]thiophene vs. cyclohepta[b]thiophene).

These modifications impact molecular weight, solubility, and biological activity.

Key Comparative Data

Impact of Substituents on Activity

• Fluorine Substituents : The 4-fluorophenyl group in the target compound and 2-fluorobenzoyl in Compound 20 enhance metabolic stability and electron-withdrawing effects, critical for target binding in antiviral contexts.
• Heterocyclic Modifications : Piperazinyl groups (e.g., VIb ) introduce basicity and hydrogen-bonding capacity, favoring AChE inhibition.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-(2-(4-fluorophenyl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, and what critical parameters govern yield and purity?

• Methodological Answer : Synthesis typically involves multi-step reactions, starting with functionalization of the tetrahydro-cyclohepta[b]thiophene core. Key steps include:

• Amidation : Coupling the 4-fluorophenylacetamido group under anhydrous conditions using coupling agents like HATU or DCC in solvents such as DMF or dichloromethane .
• Cyclization : Controlled temperature (0–5°C) during ring closure to prevent side reactions .
• Purification : Use of column chromatography (silica gel) and recrystallization (ethanol/water) to achieve >95% purity .
  • Critical Parameters : Solvent polarity, reaction time (12–24 hr for amidation), and stoichiometric ratios (1:1.2 for amine:acylating agent) significantly impact yield .

Q. How is the molecular structure of this compound validated, and what spectroscopic techniques are essential?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm regioselectivity of substituents (e.g., 4-fluorophenyl protons at δ 7.2–7.4 ppm; cycloheptane CH$_2$ at δ 1.5–2.1 ppm) .
• X-ray Crystallography : Resolves stereochemistry of the fused thiophene-cycloheptane system .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]$^+$ at m/z 403.12) .

Q. What analytical methods ensure purity and stability during synthesis?

• Methodological Answer :

• HPLC : Reverse-phase C18 columns with acetonitrile/water gradients (e.g., 30% → 100% MeCN) detect impurities (<0.5%) .
• TLC Monitoring : Silica plates with UV visualization track reaction progress (R$_f$ ~0.3 in ethyl acetate/hexane 1:1) .
• Stability Tests : Accelerated degradation studies (40°C/75% RH for 4 weeks) assess hygroscopicity and thermal stability .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields in the final cyclization step?

• Methodological Answer :

• Solvent Screening : Compare polar aprotic solvents (DMF vs. DMSO) to stabilize intermediates .
• Catalyst Optimization : Test Lewis acids (e.g., ZnCl$_2$) or bases (triethylamine) to accelerate cyclization .
• In Situ Monitoring : Use FTIR to track carbonyl intermediate formation (C=O stretch at ~1680 cm$^{-1}$) .

Q. How should researchers resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Dose-Response Curves : Re-evaluate IC$_{50}$ values in standardized assays (e.g., MTT for cytotoxicity) with controls for solvent effects (e.g., DMSO ≤0.1%) .
• Metabolite Profiling : LC-MS/MS identifies degradation products that may skew activity .
• Target Validation : Use CRISPR knockouts or siRNA to confirm specificity for proposed targets (e.g., kinase inhibition) .

Q. What strategies elucidate structure-activity relationships (SAR) for this compound’s antimicrobial properties?

• Methodological Answer :

• Derivatization : Synthesize analogs with modified substituents (e.g., replacing 4-fluorophenyl with 4-chlorophenyl) and test against Gram-negative/-positive bacteria .
• Molecular Docking : Simulate binding to E. coli DNA gyrase (PDB: 1KZN) to prioritize functional groups for optimization .
• LogP Analysis : Measure partition coefficients (e.g., shake-flask method) to correlate hydrophobicity with membrane penetration .

Q. What computational approaches predict metabolic pathways and toxicity risks?

• Methodological Answer :

• ADMET Prediction : Use QSAR models (e.g., SwissADME) to forecast cytochrome P450 interactions and hepatic clearance .
• Metabolite Identification : Run in silico fragmentation (e.g., Mass Frontier) to predict Phase I/II metabolites .
• Toxicophore Mapping : Flag structural alerts (e.g., Michael acceptors) using Derek Nexus .